3-(3-Aminopiperidin-1-yl)-2,2-dimethylpropionic acid methyl ester hydrochloride
Overview
Description
The compound “3-(3-Aminopiperidin-1-yl)-2,2-dimethylpropionic acid methyl ester hydrochloride” is a derivative of piperidine . Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds, such as pinacol boronic esters, are synthesized using various methods including Suzuki–Miyaura coupling and catalytic protodeboronation . These methods involve the use of transition metal catalysis and organoboron reagents .Molecular Structure Analysis
The compound likely contains a piperidine ring, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . The exact molecular structure would need to be confirmed with spectroscopic analysis.Chemical Reactions Analysis
Again, while specific reactions involving this compound are not available, similar compounds such as pinacol boronic esters are involved in reactions such as Suzuki–Miyaura coupling and catalytic protodeboronation .Scientific Research Applications
Synthesis and Chemical Transformations
Amino Acid Methyl Esters Synthesis : A methodology for preparing amino acid methyl ester hydrochlorides, including structures similar to "3-(3-Aminopiperidin-1-yl)-2,2-dimethylpropionic acid methyl ester hydrochloride", showcases the compatibility of this approach with various amino acids. This process yields these esters efficiently at room temperature, indicating potential applications in peptide synthesis and drug development (Jiabo Li & Y. Sha, 2008).
Anticancer Activity of Ester Derivatives : Research into the synthesis of new 3-(4-chloro-phenyl)-3-hydroxy-2,2-dimethyl-propionic acid methyl ester derivatives suggests their potential as histone deacetylase inhibitors (HDACIs) with expected anticancer activity. Such studies illustrate the role of chemical modification in producing compounds with significant biological activities (S. E. Rayes et al., 2019).
Efficient Peptide Coupling : A versatile coupling reagent, Benzotriazol-1-yloxytris(dimethylamino)phosphonium hexafluorophosphate (BOP), has been applied in the coupling of conjugated carboxylic acids with methyl ester amino acids hydrochloride. This method, capable of yielding various substituted amino acid derivatives, underlines the importance of efficient synthesis techniques in developing enzymatic substrates and potentially enhancing drug discovery processes (J. Brunel, C. Salmi & Y. Letourneux, 2005).
Future Directions
Properties
IUPAC Name |
methyl 3-(3-aminopiperidin-1-yl)-2,2-dimethylpropanoate;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22N2O2.ClH/c1-11(2,10(14)15-3)8-13-6-4-5-9(12)7-13;/h9H,4-8,12H2,1-3H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XOTUDLBKEQVEEO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CN1CCCC(C1)N)C(=O)OC.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H23ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.76 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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